![molecular formula C19H21ClN2O3S B3397178 3-chloro-N-(1-pivaloylindolin-6-yl)benzenesulfonamide CAS No. 1021208-82-1](/img/structure/B3397178.png)
3-chloro-N-(1-pivaloylindolin-6-yl)benzenesulfonamide
Overview
Description
3-chloro-N-(1-pivaloylindolin-6-yl)benzenesulfonamide, also known as CPI-1189, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of indolinone sulfonamides and has been studied for its ability to modulate various biological pathways.
Mechanism of Action
Target of Action
Similar compounds with a sulfonamide group have been known to interact with various enzymes and receptors in the body .
Mode of Action
Sulfonamides, in general, are known to inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria, thereby exerting an antibacterial effect .
Biochemical Pathways
Sulfonamides typically interfere with the folic acid synthesis pathway in bacteria, leading to a deficiency of this essential vitamin and subsequent inhibition of bacterial growth .
Pharmacokinetics
Sulfonamides are generally well absorbed from the gastrointestinal tract, widely distributed throughout body tissues, metabolized in the liver, and excreted in the urine .
Result of Action
Sulfonamides, in general, can lead to the death of bacteria by inhibiting their ability to synthesize folic acid, an essential nutrient .
Action Environment
Factors such as ph, temperature, and presence of other substances can potentially affect the stability and efficacy of sulfonamides .
Advantages and Limitations for Lab Experiments
The advantages of using 3-chloro-N-(1-pivaloylindolin-6-yl)benzenesulfonamide in lab experiments include its ability to selectively target specific molecular pathways and its potential therapeutic applications in various diseases. However, the limitations of using this compound in lab experiments include its complex mechanism of action and the need for further research to fully understand its effects.
Future Directions
There are several future directions for research on 3-chloro-N-(1-pivaloylindolin-6-yl)benzenesulfonamide. In cancer research, further studies are needed to determine the specific molecular pathways that are targeted by this compound and to evaluate its potential as a cancer therapy. In inflammation research, future studies could focus on the development of this compound as a treatment for inflammatory diseases such as rheumatoid arthritis. In neurological research, future studies could investigate the potential of this compound as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic applications in various diseases. Its complex mechanism of action and ability to selectively target specific molecular pathways make it a promising candidate for further research. However, more studies are needed to fully understand its effects and to evaluate its potential as a treatment option.
Scientific Research Applications
3-chloro-N-(1-pivaloylindolin-6-yl)benzenesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific molecular pathways. Inflammation research has shown that this compound can reduce inflammation by inhibiting the activation of certain immune cells. In neurological research, this compound has been studied for its potential to improve cognitive function and memory.
properties
IUPAC Name |
3-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O3S/c1-19(2,3)18(23)22-10-9-13-7-8-15(12-17(13)22)21-26(24,25)16-6-4-5-14(20)11-16/h4-8,11-12,21H,9-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGIDBVNNVPWGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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